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Compound of Interest

Compound Name: DNA Gyrase-IN-4

Cat. No.: B12417798 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of DNA Gyrase-IN-4.

This document provides critical safety and logistical information for the handling of DNA
Gyrase-IN-4, a potent small molecule inhibitor of DNA gyrase. Adherence to these guidelines is

essential to ensure personnel safety and maintain the integrity of experimental procedures.

Key Compound Data
A summary of the essential quantitative data for DNA Gyrase-IN-4 is provided below,

facilitating quick reference for experimental planning.
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Property Value Source

CAS Number 2416400-32-1 --INVALID-LINK--

Molecular Formula C₂₂H₁₅Cl₂NO₄S --INVALID-LINK--

Molecular Weight 460.33 g/mol --INVALID-LINK--

IC₅₀ (DNA Gyrase) 0.13 µM --INVALID-LINK--

MIC (S. aureus) 0.05 µg/mL --INVALID-LINK--

MIC (L. monocytogenes) 0.05 µg/mL --INVALID-LINK--

MIC (Salmonella) 0.05 µg/mL --INVALID-LINK--

MIC (E. coli) 8 µg/mL --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Mechanism of Action: DNA Gyrase Inhibition
DNA Gyrase-IN-4 functions by inhibiting the activity of DNA gyrase, a type II topoisomerase

essential for bacterial DNA replication. This inhibition disrupts the topological state of DNA,

leading to bacterial cell death.[1][2] The simplified signaling pathway is illustrated below.
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Click to download full resolution via product page

Caption: Inhibition of DNA Gyrase by DNA Gyrase-IN-4 disrupts DNA replication, leading to

bacterial cell death.

Personal Protective Equipment (PPE)
Due to the potent nature of DNA Gyrase-IN-4 and the absence of a specific Safety Data Sheet

(SDS), a cautious approach to personal protection is mandatory. The following PPE is required

at a minimum:

Body Protection: A clean, buttoned lab coat should be worn at all times.

Hand Protection: Chemical-resistant nitrile gloves are required. For handling of the pure

compound or concentrated solutions, double-gloving is recommended. Gloves should be

changed immediately if contaminated.

Eye Protection: Safety glasses with side shields are the minimum requirement. When there

is a splash hazard, chemical splash goggles and a face shield must be worn.

Respiratory Protection: When handling the powdered form of the compound outside of a

certified chemical fume hood, a properly fitted N95 respirator or higher is required to prevent

inhalation of airborne particles.

Experimental Protocols: Stock Solution Preparation
This protocol outlines the steps for preparing a stock solution of DNA Gyrase-IN-4. All

procedures involving the handling of the solid compound should be performed in a chemical

fume hood.

Materials:

DNA Gyrase-IN-4 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated pipettes and sterile, filtered tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Tare a sterile, pre-labeled microcentrifuge tube on an analytical

balance within a chemical fume hood.

Weighing: Carefully weigh the desired amount of DNA Gyrase-IN-4 into the tared tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution: Cap the tube securely and vortex until the solid is completely dissolved. Gentle

warming in a water bath (not to exceed 37°C) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store aliquots at -20°C or -80°C for long-term stability. Avoid repeated

freeze-thaw cycles.

Operational Workflow for Handling DNA Gyrase-IN-4
The following workflow diagram illustrates the key steps and decision points for the safe

handling of DNA Gyrase-IN-4 in a laboratory setting.
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Caption: A stepwise workflow for the safe handling of DNA Gyrase-IN-4 from risk assessment

to disposal.

Disposal Plan
All waste contaminated with DNA Gyrase-IN-4, including unused solutions, contaminated

labware (e.g., pipette tips, tubes), and PPE, must be disposed of as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste in a designated, labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing DNA Gyrase-IN-4 in a sealed, labeled, and

chemically resistant waste container. Do not pour down the drain.

Disposal Compliance: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Emergency Procedures
In Case of Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove any contaminated clothing while continuing to flush.

Seek immediate medical attention.

In Case of Eye Contact:

Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

In Case of Inhalation:
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Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

In Case of Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

In Case of a Spill:

Evacuate the immediate area and alert others.

If the spill is large or you are not trained to handle it, contact your institution's EHS

department immediately.

For small spills, if you are trained and have the appropriate PPE and spill kit, contain the spill

with an absorbent material, clean the area, and dispose of all materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12417798#personal-protective-equipment-for-
handling-dna-gyrase-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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